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These application notes provide detailed protocols for researchers, scientists, and drug
development professionals on the use of NCGC00238624, a selective inhibitor of
Galactokinase 1 (GALK1), for studying its effects on GALK1 activity in biochemical and cellular
assays.

Introduction

Galactokinase 1 (GALK1) is a key enzyme in the Leloir pathway, responsible for the
phosphorylation of galactose to galactose-1-phosphate. In classic galactosemia, a deficiency in
the enzyme galactose-1-phosphate uridylyltransferase (GALT) leads to the toxic accumulation
of galactose-1-phosphate. Inhibition of GALK1 presents a promising therapeutic strategy for
this condition by reducing the production of this toxic metabolite. NCGC00238624 is a potent
and selective inhibitor of GALK1 and can be used as a valuable tool to investigate the role of
GALK1 in both healthy and disease states.

Quantitative Data Summary

The inhibitory activity of NCGC00238624 against GALK1 has been characterized in
biochemical assays. The half-maximal inhibitory concentration (IC50) values are summarized in
the table below.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1663222#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Enzyme IC50 (uM)
Human GALK1 7.69[1]
Mouse GALK1 13.67[1]

Signaling Pathway

The Leloir pathway is the primary route for galactose metabolism. GALK1 catalyzes the initial

committed step in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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